Cas no 3989-14-8 (((4-Methoxyphenyl)ethynyl)trimethylsilane)

• Product Name: ((4-Methoxyphenyl)ethynyl)trimethylsilane
• CAS No: 3989-14-8
• MF: C₁₂H₁₆OSi
• MW: 204.340344429016
• MDL: MFCD04039887
• CID: 296896
• PubChem ID: 253661443
• Update Time: 2025-04-19

((4-Methoxyphenyl)ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-Methoxyphenyl)ethynyl)trimethylsilane
• [(4-Methoxyphenyl)ethynyl]trimethylsilane
• (4-Methoxyphenylethynyl)Trimethylsilane
• 2-(4-methoxyphenyl)ethynyl-trimethylsilane
• Benzene,1-methoxy-4-[2-(trimethylsilyl)ethynyl]-
• (p-anisylethynyl)trimethylsilane
• 1-(4-methoxyphenyl)-2-(trimethylsilyl)acetylene
• 1-methoxy-4-[2-(trimethylsilyl)ethynyl]benzene
• 2-(4-methoxyphenyl)-1-ethynyl(trimethyl)silane
• 2-(4-methoxyphenyl)-1-trimethylsilyl-ethyne
• p-methoxyphenylethynyl trimethylsilane
• trimethylsilyl-4-methoxyphenylacetylene
• [(4-Methoxyphenyl)ethynyl](trimethyl)silane
• GODVAYLZXZQBFP-UHFFFAOYSA-N
• 5258AB
• p-Methoxypbenylethynyl trimethylsilane
• trimethyl(4-methoxyphenylethynyl)silane
• FCH1326624
• AK101944
• AX8233483
• M2785
• AKOS015913663
• DTXSID90393054
• BS-44158
• 3989-14-8
• (4-methoxy-phenylethynyl)-trimethyl-silane
• (4-Methoxyphenylethynyl)trimethylsilane, 97%
• MFCD04039887
• SCHEMBL673162
• (4-METHOXYPHENYLETHYNYL)TRIMETHYLSILANEAMP
• A12490
• [2-(4-METHOXYPHENYL)ETHYNYL]TRIMETHYLSILANE

• MDL： MFCD04039887
• Inchi： 1S/C12H16OSi/c1-13-12-7-5-11(6-8-12)9-10-14(2,3)4/h5-8H,1-4H3
• InChI Key： GODVAYLZXZQBFP-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)OC)(C)(C)C

Computed Properties

• Exact Mass: 204.09700
• Monoisotopic Mass: 204.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: liquid
• Density: 0.957 g/mL at 25 °C(lit.)
• Boiling Point: 96°C/1.5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5430(lit.)
• PSA: 9.23000
• LogP: 2.92410
• λmax: 305(2,2,4-trimethyl-pentane)(lit.)
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

((4-Methoxyphenyl)ethynyl)trimethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons